Cas no 2228428-46-2 (2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol)

• Product Name: 2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol
• CAS No: 2228428-46-2
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 6107128
• PubChem ID: 165643711
• Update Time: 2025-06-11

2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol
• 2228428-46-2
• EN300-1917991

• Inchi： 1S/C8H15BrO/c1-2-8(4-3-5-8)7(10)6-9/h7,10H,2-6H2,1H3
• InChI Key： QQRFXMJIQRGROO-UHFFFAOYSA-N
• SMILES： BrCC(C1(CC)CCC1)O

Computed Properties

• Exact Mass: 206.03063g/mol
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol

Introduction to 2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol (CAS No: 2228428-46-2)

2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228428-46-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a brominated ethyl chain linked to a cyclobutyl group substituted with an ethyl moiety, has garnered attention due to its structural complexity and potential applications in synthetic chemistry and drug development.

The structural motif of 2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol consists of a primary alcohol functional group at the terminal carbon of a brominated ethane backbone. The presence of the bromine atom makes it a valuable intermediate for nucleophilic substitution reactions, while the cycloalkyl structure introduces steric and electronic effects that can influence its reactivity and interactions with biological targets. This combination of features positions it as a versatile building block in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for pharmaceutical applications. The cyclobutyl ring in 2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol can be incorporated into larger cyclic frameworks, such as azepines or piperidines, which are prevalent in many bioactive molecules. The ethyl substituent on the cyclobutyl ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to biological receptors.

One of the most compelling aspects of 2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol is its utility as a precursor in the synthesis of pharmacologically active compounds. Researchers have leveraged its reactive bromine atom to introduce various functional groups, enabling the construction of diverse molecular architectures. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups, expanding the compound’s synthetic utility.

The pharmaceutical industry has shown particular interest in molecules that exhibit central nervous system (CNS) activity. The structural features of 2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol, including its cycloalkyl and brominated aliphatic components, suggest potential interactions with CNS receptors. Preliminary studies have hinted at its utility in developing novel therapeutic agents for neurological disorders, although further research is needed to fully elucidate its pharmacological profile.

Advances in computational chemistry have also facilitated the exploration of 2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol’s properties. Molecular modeling studies have been instrumental in predicting its binding modes to target proteins and understanding its metabolic stability. These insights are crucial for optimizing its design and improving its efficacy as a lead compound in drug discovery programs.

The synthesis of 2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol itself presents an interesting challenge due to the need for precise functionalization of the cycloalkyl ring. Traditional methods often involve multi-step sequences that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have streamlined these processes, making it more feasible to produce this compound on a scalable basis.

In conclusion, 2-bromo-1-(1-ethylcyclobutyl)ethan-1-ol (CAS No: 2228428-46-2) represents a promising candidate for further exploration in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.